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Compound of Interest

Compound Name: 3-Ethylpentane

Cat. No.: B1585240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermodynamic properties

of 3-ethylpentane. The information is presented in a structured format to facilitate easy access

and comparison of data. Detailed experimental protocols for the determination of these

properties are also included, alongside a workflow diagram illustrating the experimental

process.

Core Thermodynamic Properties
3-Ethylpentane (C₇H₁₆) is a branched alkane and an isomer of heptane. Its thermodynamic

properties are crucial for understanding its behavior in various chemical and physical

processes.

Quantitative Data Summary
The following tables summarize the essential thermodynamic and physical properties of 3-
ethylpentane.

Table 1: Physical Properties of 3-Ethylpentane
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Property Value Unit

Molecular Weight 100.20 g/mol

Melting Point -118.6 °C

Boiling Point 93.3 - 93.7 °C

Density (at 20°C) 0.698 g/cm³

Table 2: Standard Thermodynamic Properties of 3-Ethylpentane (at 298.15 K and 1 bar)

Property Value Unit

Standard Enthalpy of

Formation (Liquid), ΔfH°(l)
-208.8 ± 0.9 kJ/mol

Standard Enthalpy of

Formation (Gas), ΔfH°(g)
-173.3 ± 0.9 kJ/mol

Standard Molar Entropy

(Liquid), S°(l)
314.55 J/mol·K

Standard Molar Entropy (Gas),

S°(g)
419.8 ± 1.5 J/mol·K

Standard Gibbs Free Energy

of Formation (Gas), ΔfG°(g)
-1.9 kJ/mol

Heat Capacity (Liquid, Cp) 219.58 J/mol·K

Table 3: Phase Transition and Combustion Data
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Property Value Unit

Enthalpy of Fusion, ΔfusH 9.51 kJ/mol

Enthalpy of Vaporization,

ΔvapH
35.5 ± 0.2 kJ/mol

Standard Enthalpy of

Combustion (Liquid), ΔcH°(l)
-4817.4 ± 0.8 kJ/mol

Critical Temperature, Tc 540.2 K

Critical Pressure, Pc 2.89 MPa

Experimental Protocols
The determination of the thermodynamic properties of 3-ethylpentane involves several key

experimental techniques. The following sections detail the methodologies for measuring boiling

point, enthalpy of combustion, and heat capacity.

Boiling Point Determination via Ebulliometry
Ebulliometry is a precise method for determining the boiling point of a liquid by measuring the

temperature at which the vapor pressure of the liquid equals the ambient pressure.

Apparatus:

Świętosławski-type ebulliometer

Calibrated platinum resistance thermometer or a high-precision mercury thermometer

Heating mantle or oil bath

Barometer

Procedure:

Calibration: The ebulliometer is first calibrated using a substance with a well-known boiling

point, typically distilled water. The boiling point of the reference substance is measured at the

recorded atmospheric pressure.
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Sample Introduction: A pure sample of 3-ethylpentane is introduced into the boiling flask of

the ebulliometer.

Heating: The sample is gently heated to its boiling point. The design of the ebulliometer

ensures that the thermometer is bathed in the vapor that is in equilibrium with the boiling

liquid, preventing superheating errors.

Temperature Measurement: The temperature is recorded once it stabilizes, which indicates

the boiling point of 3-ethylpentane at the measured atmospheric pressure.

Pressure Correction: The observed boiling point is corrected to the standard pressure of 1

atm (101.325 kPa) using the Clausius-Clapeyron equation or appropriate correction charts.

Enthalpy of Combustion using Bomb Calorimetry
Bomb calorimetry is the standard method for determining the heat of combustion of a

substance. The sample is combusted in a constant-volume vessel, and the heat released is

measured.

Apparatus:

Parr-type oxygen bomb calorimeter

Benzoic acid (for calibration)

High-purity oxygen source

Ignition wire

Crucible

High-precision digital thermometer

Procedure:

Calibration: The calorimeter is calibrated by combusting a known mass of benzoic acid,

which has a certified heat of combustion. This determines the heat capacity of the

calorimeter.
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Sample Preparation: A precisely weighed sample of liquid 3-ethylpentane is placed in the

crucible. A fuse wire of known length and mass is attached to the electrodes, with a portion

of it in contact with the sample.

Assembly and Pressurization: The crucible is placed inside the bomb, which is then sealed.

The bomb is purged and then filled with high-purity oxygen to a pressure of approximately 30

atm.

Immersion and Temperature Equilibration: The sealed bomb is placed in the calorimeter

bucket containing a known mass of water. The system is allowed to reach thermal

equilibrium, and the initial temperature is recorded.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water in the calorimeter is recorded at regular intervals

until it reaches a maximum and then begins to cool.

Calculation: The heat of combustion is calculated from the temperature rise, the heat

capacity of the calorimeter, and corrections for the heat of formation of nitric acid (from

residual nitrogen in the bomb) and the heat of combustion of the fuse wire.

Heat Capacity and Phase Transitions by Differential
Scanning Calorimetry (DSC)
Differential Scanning Calorimetry measures the difference in heat flow between a sample and a

reference as a function of temperature. It is used to determine heat capacity and to study

phase transitions.

Apparatus:

Differential Scanning Calorimeter

Hermetically sealed aluminum pans

High-purity indium (for calibration)

Procedure:
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Calibration: The DSC instrument is calibrated for temperature and enthalpy using a standard

reference material, such as indium, which has a well-defined melting point and enthalpy of

fusion.

Sample Preparation: A small, accurately weighed sample of 3-ethylpentane is hermetically

sealed in an aluminum pan. An empty sealed pan is used as a reference.

Temperature Program: The sample and reference pans are placed in the DSC cell. A

temperature program is initiated, typically involving a controlled heating or cooling rate over

the desired temperature range.

Data Acquisition: The instrument measures the differential heat flow required to maintain the

sample and reference at the same temperature.

Analysis:

Heat Capacity: The heat capacity of the sample is determined from the difference in heat

flow between the sample and a baseline run (with empty pans).

Phase Transitions: Phase transitions, such as melting, appear as endothermic peaks on

the DSC thermogram. The temperature at the peak maximum corresponds to the

transition temperature, and the area under the peak is proportional to the enthalpy of the

transition.

Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

thermodynamic properties of 3-ethylpentane.
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Caption: Workflow for the experimental determination and calculation of thermodynamic

properties of 3-ethylpentane.
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[https://www.benchchem.com/product/b1585240#thermodynamic-properties-of-3-
ethylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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